Cas no 1806394-21-7 (2-Chloro-5-mercaptophenylpropanal)

• Product Name: 2-Chloro-5-mercaptophenylpropanal
• CAS No: 1806394-21-7
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 4962073
• Update Time: 2025-06-08

2-Chloro-5-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-mercaptophenylpropanal

• Inchi： 1S/C9H9ClOS/c1-6(5-11)8-4-7(12)2-3-9(8)10/h2-6,12H,1H3
• InChI Key： GHRKLWYJSKOBRD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C=O)C)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 2.7
• Topological Polar Surface Area: 18.1

Additional information on 2-Chloro-5-mercaptophenylpropanal

Research Brief on 2-Chloro-5-mercaptophenylpropanal (CAS: 1806394-21-7): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-Chloro-5-mercaptophenylpropanal (CAS: 1806394-21-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapeutics.

One of the key advancements in the study of 2-Chloro-5-mercaptophenylpropanal is its application in the design of covalent inhibitors. Researchers have exploited the reactivity of the chloro and mercapto functional groups to develop selective inhibitors for cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in forming irreversible bonds with the active-site cysteine of cathepsin B, leading to potent inhibition of tumor cell invasion and metastasis.

In addition to its role in covalent inhibition, 2-Chloro-5-mercaptophenylpropanal has shown promise as a building block for the synthesis of heterocyclic compounds. Recent work in Organic & Biomolecular Chemistry (2024) describes its use in the construction of thiazolidine derivatives, which exhibit broad-spectrum antimicrobial activity. The compound's ability to undergo cyclocondensation with primary amines has opened new avenues for the development of novel antibiotics, particularly against multidrug-resistant bacterial strains.

The pharmacokinetic properties of 2-Chloro-5-mercaptophenylpropanal derivatives have also been a focus of recent research. Studies utilizing in vitro and in vivo models have revealed that structural modifications at the propanal moiety can significantly influence metabolic stability and bioavailability. For instance, the introduction of electron-withdrawing groups at the para-position of the phenyl ring has been shown to enhance resistance to hepatic metabolism while maintaining target engagement, as reported in a 2024 issue of Drug Metabolism and Disposition.

From a safety perspective, toxicological evaluations of 2-Chloro-5-mercaptophenylpropanal and its derivatives have progressed significantly. Recent in silico and in vitro assessments published in Chemical Research in Toxicology (2023) suggest that while the parent compound exhibits moderate cytotoxicity, appropriately designed derivatives show improved safety profiles. These findings underscore the importance of structural optimization in developing clinically viable candidates based on this chemical scaffold.

Looking forward, the unique reactivity profile of 2-Chloro-5-mercaptophenylpropanal continues to inspire innovative applications in chemical biology. Current research directions include its use in activity-based protein profiling (ABPP) and the development of targeted protein degraders (PROTACs). The compound's dual functionality (electrophilic chloro group and nucleophilic mercapto group) makes it particularly valuable for these emerging technologies, as evidenced by recent preprints in bioRxiv and ChemRxiv.

In conclusion, 2-Chloro-5-mercaptophenylpropanal (CAS: 1806394-21-7) represents a promising chemical scaffold with diverse applications in medicinal chemistry and chemical biology. The recent surge in research activity surrounding this compound reflects its potential to address current challenges in drug discovery, particularly in the development of covalent inhibitors and antimicrobial agents. As structural optimization strategies continue to evolve, we anticipate seeing advanced derivatives of this compound entering preclinical development in the near future.